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Technical Support Center: PCB 155 Analysis
A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the analysis of Polychlorinated Biphenyl (PCB)

155. This resource is designed to provide in-depth troubleshooting guides and frequently asked

questions (FAQs) to assist you in identifying and minimizing interferences during your

experimental work. As your virtual application scientist, I will guide you through the complexities

of PCB 155 analysis, focusing on the causality behind experimental choices to ensure the

integrity and accuracy of your data.

Introduction to PCB 155 Analysis Challenges
PCB 155 (2,2',4,4',6,6'-hexachlorobiphenyl) is a non-dioxin-like PCB congener often included in

environmental and biological monitoring studies. Its accurate quantification is crucial for

toxicological assessments. However, like all PCB congener analysis, the measurement of PCB

155 is susceptible to a variety of interferences that can lead to inaccurate results. These

challenges primarily arise from two sources: co-eluting compounds and matrix effects. This

guide will provide you with the expertise to navigate these challenges effectively.
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Frequently Asked Questions (FAQs)
Q1: What are the most common sources of interference
in PCB 155 analysis?
A1: Interferences in PCB 155 analysis can be broadly categorized as follows:

Co-eluting PCB Congeners: Due to the large number of PCB congeners (209), complete

chromatographic separation is challenging on any single gas chromatography (GC) column.

Other PCB congeners with similar physicochemical properties may elute at or very near the

retention time of PCB 155, leading to a positively biased result. The specific co-eluting

congeners can vary depending on the GC column and analytical conditions used.[1][2][3]

Matrix Interferences: Complex sample matrices, such as sediments, fatty tissues (e.g., fish),

and blood, contain a multitude of co-extractable compounds (lipids, proteins, pigments) that

can interfere with the analysis.[4][5] These matrix components can cause signal suppression

or enhancement in the mass spectrometer (MS) ion source, chromatographic peak

distortion, and contamination of the analytical system.[6][7]

Other Chlorinated Compounds: Other persistent organic pollutants (POPs), such as certain

organochlorine pesticides (OCPs), may have similar retention times and mass spectral

characteristics to PCB 155, potentially causing interference.[8]

Laboratory Contamination: PCBs are persistent and were once ubiquitous in many materials.

Contamination can be introduced during sample collection, preparation, and analysis from

various sources, including glassware, solvents, and even the laboratory air.[9]

Q2: Which analytical technique is best for minimizing
interferences in PCB 155 analysis?
A2: Gas chromatography-tandem mass spectrometry (GC-MS/MS) is the preferred technique

for minimizing interferences in PCB 155 analysis.[8][10][11] Here’s why:

Enhanced Selectivity: Unlike single quadrupole GC-MS which monitors for the molecular

ions of the PCBs, GC-MS/MS utilizes Multiple Reaction Monitoring (MRM). In MRM, a

specific precursor ion for PCB 155 is selected in the first quadrupole, fragmented in a

collision cell, and then a specific product ion is monitored in the third quadrupole. This two-
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stage mass filtering significantly reduces background noise and eliminates interferences

from compounds that may have the same nominal mass as PCB 155 but do not produce the

same specific fragment.[8][12]

Improved Signal-to-Noise: By filtering out matrix interferences and chemical noise, GC-

MS/MS provides a much cleaner chromatogram with a better signal-to-noise ratio, allowing

for lower detection limits and more confident quantification.[13]

While high-resolution mass spectrometry (HRMS) as specified in EPA Method 1668C also

offers excellent selectivity by differentiating compounds based on their exact mass, GC-MS/MS

is a more accessible and widely used technique in many laboratories that provides comparable

selectivity for targeted PCB analysis.[14][15][16]

Q3: I am analyzing a fatty tissue sample. How can I
effectively remove lipid interferences before analysis?
A3: The removal of lipids is a critical step in the analysis of PCBs in fatty tissues to prevent

matrix effects and protect your analytical instrument. A multi-step cleanup approach is often

necessary. Here are some effective strategies:

Pressurized Liquid Extraction (PLE) with in-cell cleanup: This technique allows for the

simultaneous extraction and initial cleanup of the sample. By packing the extraction cell with

a sorbent like Florisil or silica gel at the outlet, a significant portion of the lipids can be

retained while the PCBs are extracted.[17]

Gel Permeation Chromatography (GPC): GPC is a size-exclusion chromatography technique

that is highly effective at separating the large lipid molecules from the smaller PCB analytes.

Solid Phase Extraction (SPE): SPE with various sorbents is a common and effective cleanup

method. A combination of different sorbents can be used to remove different types of

interferences:

Acidic Silica Gel: A column of silica gel impregnated with sulfuric acid is very effective at

breaking down and retaining lipids.

Florisil: This magnesium silicate sorbent is excellent for removing polar interferences and

can be used to fractionate PCBs from other compounds.[18][19]
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Alumina: Alumina can also be used for cleanup and fractionation.[19]

Dispersive Solid Phase Extraction (d-SPE): Often used in QuEChERS-based methods, d-

SPE involves adding the cleanup sorbents directly to the sample extract, followed by

centrifugation. This is a faster alternative to traditional column chromatography.[13]

For highly fatty samples, a combination of these techniques is often employed to achieve the

necessary level of cleanliness for sensitive analysis.

Troubleshooting Guide
This section addresses specific issues you may encounter during your PCB 155 analysis in a

question-and-answer format.

Chromatography Issues
Q: My PCB 155 peak is tailing. What are the likely causes and how can I fix it?

A: Peak tailing for PCB 155, which is a relatively non-polar compound, is often indicative of an

issue in the GC system. Here’s a systematic approach to troubleshooting:

Check for Active Sites in the Inlet:

Cause: The glass inlet liner can become contaminated with non-volatile matrix

components, creating active sites that can interact with analytes. The glass wool in the

liner can also be a source of activity.

Solution: Replace the inlet liner and septum. If you are using glass wool, ensure it is

properly deactivated. Consider using a liner with a built-in glass frit. Regular inlet

maintenance is crucial, especially when analyzing complex matrices.[6][20]

Assess the Condition of the GC Column:

Cause: The front end of the GC column can become contaminated over time, leading to

peak shape degradation.

Solution: Trim the first 10-20 cm from the front of the column. If this does not resolve the

issue, the column may be damaged or have reached the end of its lifespan and may need
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to be replaced.[6][21]

Verify Proper Column Installation:

Cause: An improperly installed column can create dead volume at the inlet or detector

connection, leading to peak tailing for all compounds.

Solution: Ensure the column is installed at the correct depth in both the inlet and the

detector according to the manufacturer's instructions. A poor column cut can also

contribute to this problem, so ensure a clean, square cut.[18]

Q: The retention time for my PCB 155 peak is shifting between injections. What should I

investigate?

A: Retention time shifts can compromise peak identification and quantification. Here are the

common culprits:

Inconsistent Oven Temperature:

Cause: Fluctuations in the GC oven temperature will directly impact retention times.

Solution: Ensure the GC oven is properly calibrated and that the temperature program is

consistent for every run. Allow sufficient equilibration time at the initial temperature before

each injection.[22]

Carrier Gas Flow Rate Instability:

Cause: Leaks in the system or a faulty electronic pressure control (EPC) module can

cause variations in the carrier gas flow rate.

Solution: Perform a leak check of the entire GC system, from the gas source to the

detector. Pay close attention to the inlet septum and column fittings. If no leaks are found,

the EPC may require service.[22]

Changes in the Column:

Cause: Over time, the stationary phase of the column can degrade, or the column length

can change due to trimming, both of which will affect retention times.
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Solution: If you have recently trimmed the column, a shift to earlier retention times is

expected. If the shifts are erratic, it could be a sign of column degradation, and

replacement may be necessary. Using retention time locking software can help to maintain

consistent retention times.[23]

Mass Spectrometry Issues
Q: I see a peak at the retention time of PCB 155, but the ion ratio for my two MRM transitions is

incorrect. How should I interpret this?

A: An incorrect ion ratio is a strong indication that the peak is not solely PCB 155, or that there

is a significant interference.

Co-eluting Interference: This is the most likely cause. Another compound is eluting at the

same time and contributing to one of the MRM transitions, thus altering the ratio. This could

be another PCB congener or a matrix component that happens to produce a similar

fragmentation.

Low Signal Intensity: At very low concentrations near the limit of detection, the ion ratios can

be more variable.

MS/MS Parameters: Incorrect collision energy or other MS/MS parameters can affect the

fragmentation pattern and thus the ion ratio.

Troubleshooting Steps:

Analyze a Standard: Inject a known standard of PCB 155 to confirm the expected ion ratio

under your instrument conditions.

Check for Co-eluting Congeners: Consult literature or perform analysis on a more selective

GC column (e.g., a different stationary phase) to see if the peak resolves into multiple

components. While a comprehensive list of co-eluting congeners for PCB 155 on all columns

is not readily available, it is known that co-elution is highly dependent on the specific column

and conditions used.[1][3]

Improve Sample Cleanup: If matrix interference is suspected, implement a more rigorous

cleanup protocol to remove the interfering compounds.
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Optimize MRM Transitions: Ensure that your MRM transitions are specific to PCB 155 and

that the collision energies are optimized for your instrument.

Q: My PCB 155 signal is suppressed when analyzing real samples compared to the standard in

solvent. What can I do?

A: This is a classic example of a matrix effect, specifically ion suppression.

Cause: Co-eluting matrix components are interfering with the ionization of PCB 155 in the

MS ion source, reducing the number of ions that reach the detector.

Solutions:

Improve Sample Cleanup: This is the most effective way to combat matrix effects. Utilize

the cleanup techniques described in the FAQ section to remove as much of the matrix as

possible.[4][18][19]

Use an Isotope-Labeled Internal Standard: The use of a stable isotope-labeled internal

standard, such as ¹³C-PCB 155, is the gold standard for correcting for matrix effects. This

internal standard is chemically identical to the native analyte and will experience the same

matrix effects. By calculating the response ratio of the native analyte to the labeled internal

standard, the matrix effects are compensated for. This is a key principle of EPA Method

1668C.[14][15]

Matrix-Matched Calibration: If an isotope-labeled internal standard is not available,

creating calibration standards in a blank matrix extract that is representative of your

samples can help to compensate for the matrix effects.

Experimental Protocols & Data
Recommended GC-MS/MS Parameters for PCB 155
The following table provides typical Multiple Reaction Monitoring (MRM) transitions for PCB

155. These should be optimized for your specific instrument.
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (V)

PCB 155

(Quantifier)
360 290 50 35

PCB 155

(Qualifier)
362 292 50 35

¹³C-PCB 155 (IS) 372 302 50 35

Data adapted from a presentation by a major analytical instrument manufacturer.

Protocol: Sample Cleanup for Fatty Tissue (e.g., Fish)
This protocol outlines a robust cleanup procedure for the analysis of PCB 155 in fatty tissues.

Lipid Removal with Acidic Silica Gel: a. Prepare a glass chromatography column packed with

10 g of 40% sulfuric acid-impregnated silica gel. b. Add the concentrated sample extract to

the top of the column. c. Elute the PCBs with 200 mL of hexane. The lipids will be retained

on the column. d. Concentrate the eluate to approximately 1 mL.

Fractionation using Florisil Chromatography: a. Prepare a second glass chromatography

column packed with 10 g of activated Florisil. b. Transfer the concentrated extract from the

previous step onto the Florisil column. c. Elute with 100 mL of hexane. This fraction will

contain the PCBs. d. A second elution with a more polar solvent, such as a mixture of

hexane and dichloromethane, can be used to elute more polar compounds if they are of

interest. e. Concentrate the PCB fraction to a final volume of 1 mL for GC-MS/MS analysis.

Visualizations
Troubleshooting Workflow for PCB 155 Analysis
The following diagram illustrates a logical workflow for troubleshooting common issues in PCB

155 analysis.
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Start: Inaccurate PCB 155 Result

Chromatographic Issues

Mass Spectrometry Issues

Resolution

Inaccurate Result
(e.g., poor recovery, high bias)

Poor Peak Shape?
(Tailing, Fronting, Broad)

Retention Time Shift?

No

Check/Replace Inlet Liner & Septum

Yes

Check Oven Temp. & Program

Yes

Incorrect Ion Ratio?

No

Trim GC Column

Verify Column Installation

Check Carrier Gas Flow & Leaks

Signal Suppression?

No

Investigate Co-elution

Yes

Use Isotope-Labeled IS

Yes

Problem Resolved

No

Improve Sample Cleanup

Use Matrix-Matched Calibration

If IS unavailable

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Sample Cleanup Analysis

Sample
(e.g., Tissue, Sediment)

Extraction
(e.g., PLE, Soxhlet)

Lipid Removal
(Acidic Silica/GPC)

Crude Extract Fractionation
(Florisil/Alumina) ConcentrationCleaned Extract GC-MS/MS Analysis

Click to download full resolution via product page

Caption: A typical workflow for sample preparation and cleanup in PCB analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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